![molecular formula C16H25NO3 B6263635 2-[butyl(ethyl)amino]-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol CAS No. 1267110-68-8](/img/no-structure.png)
2-[butyl(ethyl)amino]-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
Description
The compound “2-[butyl(ethyl)amino]-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol” is a complex organic molecule. It contains a benzodioxin ring, which is a type of heterocyclic compound . The benzodioxin ring is attached to an ethan-1-ol group, and a butyl(ethyl)amino group is also attached to the molecule .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of new sulfonamides and their N-substituted derivatives as possible agents for treating Alzheimer’s disease was triggered by the reaction of 1,4-benzodioxane-6-amine with 4-bromobenzenesulfonyl chloride in aqueous alkaline media .Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of the benzodioxin ring. The benzodioxin ring is a type of heterocyclic compound, which means it contains atoms of at least two different elements in its ring structure . The ethan-1-ol group and the butyl(ethyl)amino group are attached to this ring .Future Directions
The future directions for research on this compound could involve further exploration of its potential therapeutic effects, particularly in the context of diseases like Alzheimer’s. Additionally, more detailed studies on its physical and chemical properties, as well as its safety profile, would be beneficial .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[butyl(ethyl)amino]-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol' involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxaldehyde with butylamine and ethylamine, followed by reduction with sodium borohydride and subsequent reaction with 2-chloroethanol.", "Starting Materials": [ "2,3-dihydro-1,4-benzodioxin-6-carboxaldehyde", "butylamine", "ethylamine", "sodium borohydride", "2-chloroethanol" ], "Reaction": [ "Step 1: React 2,3-dihydro-1,4-benzodioxin-6-carboxaldehyde with butylamine and ethylamine in the presence of a suitable solvent and catalyst to form the corresponding imine intermediate.", "Step 2: Reduce the imine intermediate with sodium borohydride to form the corresponding amine intermediate.", "Step 3: React the amine intermediate with 2-chloroethanol in the presence of a suitable solvent and catalyst to form the final product, 2-[butyl(ethyl)amino]-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol." ] } | |
CAS RN |
1267110-68-8 |
Product Name |
2-[butyl(ethyl)amino]-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol |
Molecular Formula |
C16H25NO3 |
Molecular Weight |
279.4 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
